Cas no 134759-23-2 (Succinimidyl-6-(iodoacetamido)caproate)

Succinimidyl-6-(iodoacetamido)caproate is a heterobifunctional crosslinking reagent designed for conjugating amine- and sulfhydryl-containing molecules. The NHS ester moiety reacts efficiently with primary amines, while the iodoacetyl group selectively targets thiol groups, enabling controlled and stable bioconjugation. The extended 6-carbon spacer enhances flexibility and reduces steric hindrance, improving reactivity with larger biomolecules. This reagent is particularly useful for protein-protein or protein-small molecule conjugations, offering high specificity and minimal side reactions. Its water-soluble nature facilitates straightforward purification post-conjugation. Ideal for antibody-drug conjugates (ADCs) or enzyme labeling, it ensures reliable performance in biochemical and biotechnological applications. Store desiccated at -20°C to maintain stability.
Succinimidyl-6-(iodoacetamido)caproate structure
134759-23-2 structure
Product Name:Succinimidyl-6-(iodoacetamido)caproate
CAS No:134759-23-2
MF:C12H17IN2O5
MW:396.178255796433
MDL:MFCD00132999
CID:105603
PubChem ID:4378573
Update Time:2025-06-08

Succinimidyl-6-(iodoacetamido)caproate Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dioxopyrrolidin-1-yl 6-(2-iodoacetamido)hexanoate
    • (2,5-dioxopyrrolidin-1-yl) 6-[(2-iodoacetyl)amino]hexanoate
    • Hexanoic acid,6-[(2-iodoacetyl)amino]-, 2,5-dioxo-1-pyrrolidinyl ester
    • Succinimidyl-6-(iodoacetamido)caproate
    • Succinimidyl-6-(iodoacetyl)aminocaproate
    • 6-(2-iodo-acetylamino)-hexanoic acid 2,5-dioxo-pyrrolidin-1-yl ester
    • AC1N91TN
    • ACMC-20egma
    • AG-D-71067
    • CTK4B9397
    • PubChem11821
    • succinimidyl 6-((iodoacetyl)amino)hexanoate
    • succinimidyl-6-(iodoacetyl-amino)-hexanoate
    • SIAX
    • N-[6-[(2,5-Dioxo-1-pyrrolidinyl)oxy]-6-oxohexyl]-2-iodoacetamide
    • J-006600
    • FT-0604054
    • N-{6-[(2,5-Dioxopyrrolidin-1-yl)oxy]-6-oxohexyl}-2-iodoacetamide
    • 6-(IODOACETAMIDO)CAPROIC ACID N-*HYDROXYSUCCINIMIDE
    • 2,5-Dioxopyrrolidin-1-yl6-(2-iodoacetamido)hexanoate
    • MFCD00132999
    • C12H17IN2O5
    • 134759-23-2
    • SCHEMBL181009
    • AMY22703
    • DTXSID00402606
    • AKOS015909915
    • Hexanoic acid,6-[(2-iodoacetyl)amino]-,2,5-dioxo-1-pyrrolidinyl ester
    • G85020
    • MDL： MFCD00132999
    • Inchi： 1S/C12H17IN2O5/c13-8-9(16)14-7-3-1-2-4-12(19)20-15-10(17)5-6-11(15)18/h1-8H2,(H,14,16)
    • InChI Key： GRNALJOZUYFKSS-UHFFFAOYSA-N
    • SMILES： ICC(NCCCCCC(=O)ON1C(CCC1=O)=O)=O

Computed Properties

  • Exact Mass: 396.01781
  • Monoisotopic Mass: 396.01822g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 10
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 92.8Ų

Experimental Properties

  • Density: 1.67±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (5.5 g/l) (25 º C),
  • PSA: 92.78

Succinimidyl-6-(iodoacetamido)caproate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
S692040-1mg
Succinimidyl-6-(iodoacetamido)caproate
 134759-23-2
1mg
 $ 50.00 2022-06-03
TRC
S692040-2mg
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2mg
 $ 65.00 2022-06-03
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S692040-10mg
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 134759-23-2
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 $ 210.00 2022-06-03
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CM198711-1g
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 134759-23-2 95%
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 $719 2023-03-07
eNovation Chemicals LLC
Y1255980-25mg
6-(IODOACETAMIDO)CAPROIC ACID N-*HYDROXYSUCCINIMIDE
 134759-23-2 98% (HPLC)
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eNovation Chemicals LLC
Y1255980-100mg
6-(IODOACETAMIDO)CAPROIC ACID N-*HYDROXYSUCCINIMIDE
 134759-23-2 98% (HPLC)
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eNovation Chemicals LLC
Y1255980-250mg
6-(IODOACETAMIDO)CAPROIC ACID N-*HYDROXYSUCCINIMIDE
 134759-23-2 98% (HPLC)
250mg
 $800 2024-06-06
eNovation Chemicals LLC
Y1255980-1g
6-(IODOACETAMIDO)CAPROIC ACID N-*HYDROXYSUCCINIMIDE
 134759-23-2 98% (HPLC)
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 $2750 2024-06-06
abcr
AB509987-25 mg
Succinimidyl-6-(iodoacetyl)aminocaproate; .
 134759-23-2
25mg
 €212.00 2023-06-14
abcr
AB509987-100 mg
Succinimidyl-6-(iodoacetyl)aminocaproate; .
 134759-23-2
100mg
 €390.00 2023-06-14

Succinimidyl-6-(iodoacetamido)caproate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:134759-23-2)Succinimidyl-6-(iodoacetamido)caproate
Order Number:A1128019
Stock Status:in Stock
Quantity:250mg/100mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:21
Price ($):448.0/231.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:134759-23-2)Succinimidyl-6-(iodoacetamido)caproate
A1128019
Purity:99%/99%
Quantity:250mg/100mg
Price ($):448.0/231.0
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